Cas no 861585-76-4 (3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride)
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride
- 5-METHYL-2-PHENYL-2H-PYRAZOLE-3-CARBONYL CHLORIDE
- 5-methyl-2-phenylpyrazole-3-carbonyl chloride
- 861585-76-4
- 5-Methyl-2-phenyl-2H-pyrazole-3-carbonyl chloride, AldrichCPR
- FT-0716395
- 3-METHYL-1-PHENYL-1H-PYRAZOLE-5-CARBONYLCHLORIDE
- DA-23396
-
- MDL: MFCD06408980
- Inchi: 1S/C11H9ClN2O/c1-8-7-10(11(12)15)14(13-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: MWQCNQXAKUYTJK-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C)=NN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 220.0403406g/mol
- Monoisotopic Mass: 220.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.9Ų
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314421-1g |
3-Methyl-1-Phenyl-1H-pyrazole-5-carbonyl chloride |
861585-76-4 | 95% | 1g |
$336 | 2021-08-18 | |
| Chemenu | CM314421-1g |
3-Methyl-1-Phenyl-1H-pyrazole-5-carbonyl chloride |
861585-76-4 | 95% | 1g |
$398 | 2023-02-01 | |
| Crysdot LLC | CD11042385-1g |
3-Methyl-1-Phenyl-1H-pyrazole-5-carbonyl chloride |
861585-76-4 | 95+% | 1g |
$356 | 2024-07-18 |
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride
Comprehensive Overview of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (CAS No. 861585-76-4): Properties, Applications, and Industry Trends
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (CAS No. 861585-76-4) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for pyrazole derivatives in drug discovery and crop protection, this compound has garnered significant attention from researchers and manufacturers alike. Its unique carbonyl chloride functional group enables versatile reactivity, making it a valuable building block for constructing complex molecular architectures.
The structural features of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride contribute to its importance in modern synthetic chemistry. The pyrazole core provides a stable heterocyclic framework, while the phenyl substituent enhances lipophilicity—a crucial factor in bioavailability optimization. Recent studies highlight its utility in developing kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges such as autoimmune diseases and cancer therapeutics. These applications align with trending searches for "next-generation pharmaceutical intermediates" and "heterocyclic compound applications."
From a synthetic chemistry perspective, the carbonyl chloride moiety in 861585-76-4 facilitates efficient amide bond formation, a transformation frequently searched in organic chemistry databases. This reactivity profile supports the compound's use in peptide mimetics development, particularly for metabolic disorder treatments—a hot topic in medicinal chemistry forums. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.
Industrial adoption of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride reflects broader market trends toward custom synthesis solutions. Manufacturers increasingly optimize its production using continuous flow chemistry techniques—a subject with rising search volume in chemical engineering circles. The compound's stability under inert atmospheres and compatibility with cryogenic reactions make it suitable for scalable processes, addressing industry demands for cost-effective intermediates.
Emerging research explores novel applications of this pyrazole carbonyl chloride derivative in material science, particularly for designing functional polymers with tailored thermal properties. Such developments respond to frequent queries about "advanced material precursors" in scientific literature. Environmental considerations have also prompted studies on green chemistry approaches for its synthesis, aligning with ESG (Environmental, Social, and Governance) trends dominating chemical industry discussions.
Quality control protocols for CAS No. 861585-76-4 emphasize rigorous impurity profiling, a critical aspect for pharmaceutical applications. Recent analytical advancements enable detection of trace isomers, addressing quality concerns frequently raised in contract manufacturing negotiations. The compound's shelf-life stability under recommended storage conditions (-20°C under argon) ensures reliable performance in multi-step syntheses—a practical advantage often highlighted in process chemistry publications.
The global market for 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride reflects increasing investment in specialty chemicals for life sciences. Market analysts note growing procurement inquiries from Asia-Pacific regions, coinciding with expansion of biotech hubs in these areas. Regulatory compliance documentation, including REACH registration status and MSDS specifications, remains a top search category among international buyers, underscoring the need for transparent supply chain information.
Future prospects for this compound include potential applications in PET radiopharmaceuticals development, where its derivatization capability could enable novel diagnostic agents. This aligns with increasing searches for "molecular imaging precursors" in medical research databases. Collaborative studies between academia and industry continue to explore its utility in fragment-based drug design—an approach gaining traction in pharmaceutical R&D circles.
861585-76-4 (3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)